1-(2-Chlorophenyl)butane-1,3-dione
Cat. No. B1354927
M. Wt: 196.63 g/mol
InChI Key: CYPYOGOPKDBEFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06498174B1
Procedure details
The title compound was prepared (as described above for Intermediate 16) from 2.0 g of 2′-chloroacetophenone and 2.53 mL of EtOAc to yield 0.5 g of Intermediate 30: TLC analysis: Rf=0.76 (2/1, hexanes/EtOAc); 1H NMR (400 MHz, CDCl3, enol form) δ7.6-7.55 (m, 1H), 7.45-7.43 (m, 1H), 7.4-7.32 (m, 1H), 6.05 (s, 1H), 2.18 (s, 3H).
Name
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7](=[O:13])[CH2:8][C:9](=[O:12])[CH2:10]C)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Cl:14]C1C=CC=CC=1C(=O)C>CCOC(C)=O>[Cl:14][C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][C:1]=1[C:7](=[O:13])[CH2:8][C:9](=[O:12])[CH3:10]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(CC(CC)=O)=O
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC=C1)C(C)=O
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Name
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Quantity
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2.53 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=C(C=CC=C1)C(CC(C)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.5 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
